N-cyclododecyl-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide

• IUPAC Name: N-cyclododecyl-1-[(4-fluorophenyl)methyl]-2-oxo-1,8-naphthyridine-3-carboxamide
• InChI: InChI=1S/C28H34FN3O2/c29-23-16-14-21(15-17-23)20-32-26-22(11-10-18-30-26)19-25(28(32)34)27(33)31-24-12-8-6-4-2-1-3-5-7-9-13-24/h10-11,14-19,24H,1-9,12-13,20H2,(H,31,33)
• InChI Key: SEHGVARHDAPDTE-UHFFFAOYSA-N
• Canonical SMILES: C1CCCCCC(CCCCC1)NC(=O)C2=CC3=C(N=CC=C3)N(C2=O)CC4=CC=C(C=C4)F
• Molecular Formula: C28H34FN3O2
• Molecular Weight: 463.6 g/mol

Description

N-cyclododecyl-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide is a useful research compound. Its molecular formula is C28H34FN3O2 and its molecular weight is 463.597. The purity is usually 95%.
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Scientific Research Applications

Antibacterial Agents and Antitumor Applications

The structure of N-cyclododecyl-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide shares similarities with naphthyridine derivatives that have been studied for their antibacterial and antitumor activities. For instance, pyridonecarboxylic acids, which bear structural resemblances, have demonstrated significant antibacterial activity, indicating a potential pathway for synthesizing new antibacterial agents with enhanced efficacy (Egawa et al., 1984). Similarly, naphthyridine derivatives have shown potent cytotoxicity against various cancer cell lines, suggesting that modifications to the N-cyclododecyl-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide structure could yield promising antitumor agents (Deady et al., 2005).

Cannabinoid Receptor Agonists

Research on 1,8-naphthyridin-4(1H)-on-3-carboxamide derivatives has uncovered compounds with high affinity for the cannabinoid CB2 receptor, highlighting the therapeutic potential of naphthyridine derivatives in designing selective CB2 agonists for treating pain and inflammatory diseases (Manera et al., 2006). This suggests that N-cyclododecyl-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide could serve as a scaffold for developing new cannabinoid receptor modulators.

Chemical Synthesis and Functional Materials

The synthesis and application of naphthyridine derivatives extend beyond pharmacology. For instance, naphthalimide derivatives, which share structural motifs with N-cyclododecyl-1-(4-fluorobenzyl)-2-oxo-1,2-dihydro-1,8-naphthyridine-3-carboxamide, have been used to develop fluorescent materials for bioimaging applications, indicating the compound's potential utility in creating novel imaging agents or sensors (Groves et al., 2019).